Cas no 5432-18-8 ((2Z)-4-(dibutylamino)-4-oxobut-2-enoic acid)

• Product Name: (2Z)-4-(dibutylamino)-4-oxobut-2-enoic acid
• CAS No: 5432-18-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 940676
• PubChem ID: 5354431
• Update Time: 2025-04-19

(2Z)-4-(dibutylamino)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-4-(dibutylamino)-4-oxobut-2-enoic acid
• (Z)-4-(dibutylamino)-4-oxobut-2-enoic acid
• 2-butenoic acid, 4-(dibutylamino)-4-oxo-, (2Z)-
• AKOS002845625
• NSC23184
• NSC-23184
• 5432-18-8
• NSC-9970
• NSC9970
• SCHEMBL1904183

• Inchi： 1S/C12H21NO3/c1-3-5-9-13(10-6-4-2)11(14)7-8-12(15)16/h7-8H,3-6,9-10H2,1-2H3,(H,15,16)/b8-7-
• InChI Key： OZMRKDKXIMXNRP-FPLPWBNLSA-N
• SMILES： O=C(/C=C\C(=O)O)N(CCCC)CCCC

Computed Properties

• Exact Mass: 227.15223
• Monoisotopic Mass: 227.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 2

Experimental Properties

• Density: 1.036
• Boiling Point: 394.6°C at 760 mmHg
• Flash Point: 192.5°C
• Refractive Index: 1.486
• PSA: 57.61
• LogP: 2.05600